Calcium sulfate hemihydrate Calcium sulfate hemihydrate Calcium Sulfate Hemihydrate is prepared from the utilization and recycling byproduct, phosphogypsum (PG) as raw material.
Plaster of paris appears as white or yellowish, finely divided, odorless powder consisting mostly or entirely of calcium sulfate hemihydrate, CaSO4*1/2H2O. Forms a paste when it is mixed with water that soon hardens into a solid. Used in making casts, molds, and sculpture. Generally non-toxic.
Calcium sulfate hemihydrate is a calcium salt and a hydrate.
A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
Brand Name: Vulcanchem
CAS No.: 10034-76-1
VCID: VC21260425
InChI: InChI=1S/2Ca.2H2O4S.H2O/c;;2*1-5(2,3)4;/h;;2*(H2,1,2,3,4);1H2/q2*+2;;;/p-4
SMILES: O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ca+2].[Ca+2]
Molecular Formula: (CaSO4)2.H2O
CaSO4·0.5H2O
Ca2H2O9S2
Molecular Weight: 290.3 g/mol

Calcium sulfate hemihydrate

CAS No.: 10034-76-1

Cat. No.: VC21260425

Molecular Formula: (CaSO4)2.H2O
CaSO4·0.5H2O
Ca2H2O9S2

Molecular Weight: 290.3 g/mol

* For research use only. Not for human or veterinary use.

Calcium sulfate hemihydrate - 10034-76-1

Specification

Description Calcium Sulfate Hemihydrate is prepared from the utilization and recycling byproduct, phosphogypsum (PG) as raw material.
Plaster of paris appears as white or yellowish, finely divided, odorless powder consisting mostly or entirely of calcium sulfate hemihydrate, CaSO4*1/2H2O. Forms a paste when it is mixed with water that soon hardens into a solid. Used in making casts, molds, and sculpture. Generally non-toxic.
Calcium sulfate hemihydrate is a calcium salt and a hydrate.
A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
CAS No. 10034-76-1
Molecular Formula (CaSO4)2.H2O
CaSO4·0.5H2O
Ca2H2O9S2
Molecular Weight 290.3 g/mol
IUPAC Name dicalcium;disulfate;hydrate
Standard InChI InChI=1S/2Ca.2H2O4S.H2O/c;;2*1-5(2,3)4;/h;;2*(H2,1,2,3,4);1H2/q2*+2;;;/p-4
Standard InChI Key ZOMBKNNSYQHRCA-UHFFFAOYSA-J
SMILES O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ca+2].[Ca+2]
Canonical SMILES O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ca+2].[Ca+2]
Melting Point 325 °F (Loses H2O) (NIOSH, 2016)
163 °C
325°F (Loses H2O)

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